molecular formula C5H8FN3 B8800692 4-Fluoro-1,3-dimethyl-1H-pyrazol-5-amine

4-Fluoro-1,3-dimethyl-1H-pyrazol-5-amine

Cat. No. B8800692
M. Wt: 129.14 g/mol
InChI Key: FLUKBSYSJHBUNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Fluoro-1,3-dimethyl-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C5H8FN3 and its molecular weight is 129.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Fluoro-1,3-dimethyl-1H-pyrazol-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Fluoro-1,3-dimethyl-1H-pyrazol-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-Fluoro-1,3-dimethyl-1H-pyrazol-5-amine

Molecular Formula

C5H8FN3

Molecular Weight

129.14 g/mol

IUPAC Name

4-fluoro-2,5-dimethylpyrazol-3-amine

InChI

InChI=1S/C5H8FN3/c1-3-4(6)5(7)9(2)8-3/h7H2,1-2H3

InChI Key

FLUKBSYSJHBUNC-UHFFFAOYSA-N

Canonical SMILES

CC1=NN(C(=C1F)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

TFA (170 mmol) was added to a solution of (4-fluoro-2,5-dimethyl-2H-pyrazol-3-yl)-carbamic acid tert-butyl ester (Step BH2) (22.68 mmol) in CH2Cl2 (50 mL) at rt. After stirring for 24 h, the reaction mixture was quenched with 2N aqueous NaOH and extracted with CH2Cl2 (3×). The combined organic phases were dried (Na2SO4), filtered and concentrated to afford the title compound as a bright yellow solid which was used in the next step without further purification. ESI-MS: tR=0.38 min, [M+H]+ 130 (LC-MS 1).
Name
Quantity
170 mmol
Type
reactant
Reaction Step One
Name
(4-fluoro-2,5-dimethyl-2H-pyrazol-3-yl)-carbamic acid tert-butyl ester
Quantity
22.68 mmol
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.